N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H11BrN2OS/c14-10-4-3-5-11(8-10)16-12(17)9-18-13-6-1-2-7-15-13/h1-8H,9H2,(H,16,17)
• InChI Key: XEPFQMYXBVOHCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C13H11BrN2OS
• Molecular Weight: 323.21 g/mol

Description

N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide is an organic compound that features a bromophenyl group and a pyridinylthio group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide typically involves the reaction of 3-bromophenylamine with 2-chloropyridine-1-thiol in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and employing purification techniques such as recrystallization or chromatography to obtain high-purity product.

Chemical Reactions Analysis

Types of Reactions

N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromophenyl group to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The bromophenyl and pyridinylthio groups can facilitate binding to these targets, leading to modulation of their activity. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-2-(2-pyridinylthio)acetamide
• N-(3-fluorophenyl)-2-(2-pyridinylthio)acetamide
• N-(3-methylphenyl)-2-(2-pyridinylthio)acetamide

Uniqueness

N-(3-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide is unique due to the presence of the bromine atom, which can influence its reactivity and binding properties. The bromine atom can participate in halogen bonding and other interactions that are not possible with other halogen or alkyl substituents, making this compound particularly interesting for certain applications.